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Compound of Interest

Compound Name: Methylammonium

Cat. No.: B1206745

Welcome to the technical support center for researchers working with methylammonium lead
iodide (MAPDI3) perovskite solar cells. This resource provides troubleshooting guidance and
answers to frequently asked questions regarding moisture-induced degradation.

Frequently Asked Questions (FAQS)

Q1: What are the first visible signs of moisture-induced degradation in a MAPDI3 film?

Al: The most immediate visual indicator of moisture exposure is a color change in the
perovskite film. The initially dark brown or black MAPDI3 film will turn yellow.[1] This is due to
the decomposition of the perovskite structure into lead iodide (Pbl2).[1][2]

Q2: Is the degradation of MAPbI3 by water reversible?

A2: The initial stages of moisture-induced degradation can be reversible. Exposure to water
vapor first leads to the formation of a monohydrate phase (CH3NH3PbI3-H20), which is a
colorless intermediate.[3][4][5] If the film is dried in an inert atmosphere (e.g., under dry
nitrogen), it can revert to the original MAPDI3 structure.[4][5] However, prolonged exposure or
the presence of liquid water leads to the formation of a dihydrate phase
((CH3NH3)4Pbl6-2H20) and subsequent irreversible decomposition into Pbl2,
methylammonium iodide (MAI), and water.[6][7][8]

Q3: How does humidity level affect the rate of degradation?
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A3: The rate of degradation is highly dependent on the relative humidity (RH). While low levels
of humidity (~60% RH) may have a limited impact on the structural stability, higher levels (~80-
100% RH) can trigger rapid and irreversible degradation.[9][10] For instance, a MAPbI3 solar
cell can lose over 90% of its initial efficiency within a few hundred hours of exposure to air with
RH higher than 50%.[10]

Q4: Does light exposure play a role in moisture-induced degradation?

A4: Yes, light, particularly UV light, significantly accelerates the degradation process in the
presence of moisture.[8] The combination of light, oxygen, and moisture is more detrimental
than any of these factors in isolation.[2][11] Encapsulated devices with a UV-blocking layer
show significantly improved stability under illumination compared to unshielded devices.[2]

Q5: What is the chemical equation for the primary irreversible degradation pathway in the
presence of moisture?

A5: The overall irreversible degradation of MAPDbI3 in the presence of water can be
summarized by the following reaction:

CH3NH3PbI3(s) + H20(l) — Pbl2(s) + CH3NH3I(aq)[12]

The agueous methylammonium iodide can further decompose, especially under the influence
of light and heat.[12]

Troubleshooting Guide
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Problem

Possible Cause

Recommended Action

Sudden drop in power
conversion efficiency (PCE)

after fabrication.

Exposure to ambient air with
moderate to high humidity
during measurement or

storage.

Immediately transfer the
device to a nitrogen-filled
glovebox or a desiccator.
Attempt to reverse the initial
hydration by annealing at a low
temperature (e.g., 60-80°C) in
an inert atmosphere for a few
hours.[4][5]

Yellowing of the perovskite

film.

Irreversible degradation to
Pbl2 due to significant

moisture exposure.

Once the film has turned
yellow, the degradation is
generally irreversible. The
device is likely unrecoverable.
Focus on preventing moisture
exposure in future fabrications
by ensuring a dry processing
environment and proper

encapsulation.

Increased hysteresis in J-V
curves after exposure to
humidity and subsequent

drying.

Changes in defect density and
morphology of the MAPDI3 film
after recrystallization from the
hydrated phase.[4][5]

While the PCE may recover,
the increased hysteresis
indicates residual defects.
Further optimization of the
drying process (e.g., slower
annealing ramp) might mitigate
this. Consider incorporating
passivating agents in your
perovskite precursor solution
to reduce defect formation.

Device performance degrades
rapidly under illumination in

ambient air.

Combined effect of moisture,
oxygen, and light, leading to
accelerated decomposition.

Use a UV filter during
measurements to minimize
photodegradation. For long-
term stability tests,
encapsulate the device

properly to create a barrier
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against moisture and oxygen.

[2]

Strictly monitor and control the

humidity levels inside your

glovebox. Ensure that all

Fluctuations in the ambient

Inconsistent results between solvents and precursors are

humidity of the fabrication

different batches of solar cells. anhydrous. Even small

environment (e.g., glovebox).

variations in moisture can

significantly impact film quality

and device performance.

Quantitative Data on Degradation

Table 1: Effect of Humidity on MAPbI3 Solar Cell Performance

Relative Humidity

Exposure Time PCE Loss Reference

(RH)
>50% A few hundred hours >90% [10]

15% (large grains) vs.
85% 7 hours ) [10]

95% (small grains)
Ambient 24 hours up to 80% [3]

Leads to formation of
100% - Pbl2 and aqueous [9][10]

CH3NH3I

Table 2: Performance Recovery after Reversible Hydration

Degradati
.. . Recovere Recovere
Initial Jsc  Initial Voc on

Recovery Referenc

. d Jsc d Voc Condition e
Condition
Water Dry
~19 mA Fully Fully )
~1.05V vapor nitrogen for  [4][5]
cm~2 recovered recovered
exposure 6 hours
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Experimental Protocols
X-Ray Diffraction (XRD) for Detecting Degradation

Objective: To identify the crystal phases present in the perovskite film and detect the formation
of degradation products like Pbl2 and hydrated perovskite phases.

Methodology:

o Sample Preparation: The MAPDI3 film on a substrate (e.g., FTO glass) is mounted on the
XRD sample holder. For in-situ measurements, a chamber with controlled humidity can be
used.

e Instrument Setup:
o Radiation Source: Cu Ka (A = 1.5406 A)
o Voltage and Current: 40 kV and 40-44 mA[2]
o Scan Range (26): 10° - 60°
o Scan Rate: 3°/min[2]

o Data Acquisition: Perform the XRD scan on the fresh (control) sample and the degraded
sample.

e Data Analysis:

o The characteristic peaks for tetragonal MAPDbI3 are expected at approximately 14.1°,
28.4°, and 31.8° (corresponding to (110), (220), and (310) planes).

o The appearance of a peak around 12.7¢° is a clear indicator of the formation of hexagonal
Pbl2.[13]

o Changes in peak intensities and the appearance of new peaks at other positions can
indicate the formation of hydrated perovskite phases.[6][7]
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UV-Visible (UV-Vis) Spectroscopy for Monitoring
Degradation

Objective: To monitor changes in the optical absorption properties of the MAPDI3 film as it
degrades.

Methodology:

o Sample Preparation: The MAPDI3 film is fabricated on a transparent substrate (e.g., glass or
guartz).

e Instrument Setup: Use a standard UV-Vis spectrophotometer.
o Data Acquisition:

o Measure the absorbance spectrum of the fresh film over a wavelength range of
approximately 400 nm to 800 nm.

o Expose the film to the desired degradation conditions (e.g., humid air) and measure the
absorbance spectrum at regular intervals.

» Data Analysis:

o A fresh MAPDI3 film shows a characteristic absorption onset at around 795 nm,
corresponding to a bandgap of ~1.56 eV.[2]

o Upon degradation, the overall absorbance will decrease.

o The absorption feature of MAPbI3 will gradually disappear and be replaced by the
absorption onset of Pbl2, which is around 520 nm.[2]

Scanning Electron Microscopy (SEM) for Morphological
Analysis

Objective: To visualize the surface morphology and cross-section of the perovskite film and
identify changes due to moisture-induced degradation.

Methodology:
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e Sample Preparation:

o For top-down imaging, a small piece of the film on the substrate is mounted on an SEM
stub using carbon tape.

o For cross-sectional imaging, the sample is carefully cleaved to expose the different layers
of the solar cell.

o To prevent charging, a thin conductive layer (e.g., gold, platinum, or carbon) is typically
sputtered onto the sample surface.[14]

e Instrument Setup:

o Use a low accelerating voltage (e.g., <5 kV, ideally 100-200V with beam deceleration) to
minimize beam damage to the soft perovskite material.[14]

o Use a low probe current to reduce charge build-up.[14]

e Imaging: Acquire images of the surface and/or cross-section. Degradation can manifest as
changes in grain size, the appearance of pinholes, or the formation of new crystalline
structures (e.g., Pbl2 platelets) on the surface.

Visualizations
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Caption: Moisture-induced degradation pathway of MAPbI3.
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Caption: Experimental workflow for studying MAPbI3 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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